Cas no 2416236-92-3 (3-(2-aminopropoxy)-2-chlorobenzoic acid hydrochloride)

• Product Name: 3-(2-aminopropoxy)-2-chlorobenzoic acid hydrochloride
• CAS No: 2416236-92-3
• MF: C₁₀H₁₃Cl₂NO₃
• MW: 266.121121168137
• MDL: MFCD32668252
• CID: 5674949
• PubChem ID: 146155640
• Update Time: 2025-10-30

3-(2-aminopropoxy)-2-chlorobenzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26624261
• 3-(2-aminopropoxy)-2-chlorobenzoic acid hydrochloride
• 3-(2-Aminopropoxy)-2-chlorobenzoic acid;hydrochloride
• 2416236-92-3

• MDL： MFCD32668252
• Inchi： 1S/C10H12ClNO3.ClH/c1-6(12)5-15-8-4-2-3-7(9(8)11)10(13)14;/h2-4,6H,5,12H2,1H3,(H,13,14);1H
• InChI Key： YDXHJIGTJGCINE-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CC=CC=1OCC(C)N.Cl

Computed Properties

• Exact Mass: 265.0272487g/mol
• Monoisotopic Mass: 265.0272487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-(2-aminopropoxy)-2-chlorobenzoic acid hydrochloride

Introduction to 3-(2-aminopropoxy)-2-chlorobenzoic acid hydrochloride (CAS No. 2416236-92-3)

3-(2-aminopropoxy)-2-chlorobenzoic acid hydrochloride (CAS No. 2416236-92-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a 2-chlorobenzoic acid moiety and a 3-(2-aminopropoxy) functional group, making it a promising candidate for various therapeutic applications.

The chemical structure of 3-(2-aminopropoxy)-2-chlorobenzoic acid hydrochloride is defined by its molecular formula, C₁₁H₁₄ClNO₃, and its molecular weight of approximately 257.7 g/mol. The presence of the amino and chloro groups imparts specific chemical properties that are crucial for its biological activity. These functional groups can participate in hydrogen bonding and other intermolecular interactions, which are essential for binding to biological targets such as enzymes and receptors.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 3-(2-aminopropoxy)-2-chlorobenzoic acid hydrochloride. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-(2-aminopropoxy)-2-chlorobenzoic acid hydrochloride has also been investigated for its potential neuroprotective effects. Research has demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmacokinetic properties of 3-(2-aminopropoxy)-2-chlorobenzoic acid hydrochloride have also been studied to evaluate its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing in animal models. These findings suggest that it has the potential to be developed into an effective oral medication for various diseases.

In addition to its therapeutic applications, 3-(2-aminopropoxy)-2-chlorobenzoic acid hydrochloride has also been explored as a tool compound in chemical biology research. Its unique chemical structure makes it useful for probing the function of specific proteins and pathways in cellular systems. For example, it has been used to study the role of certain enzymes in metabolic pathways and to identify novel drug targets for the development of new therapeutic agents.

The synthesis of 3-(2-aminopropoxy)-2-chlorobenzoic acid hydrochloride involves several steps, including the formation of the 3-(2-aminopropoxy) group through an alkylation reaction and the introduction of the 2-chloro substituent via electrophilic aromatic substitution. The final step involves the conversion of the free carboxylic acid to its hydrochloride salt form, which enhances its solubility and stability in aqueous solutions.

The safety profile of 3-(2-aminopropoxy)-2-chlorobenzoic acid hydrochloride has been evaluated through various toxicity studies. These studies have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-(2-aminopropoxy)-2-chlorobenzoic acid hydrochloride (CAS No. 2416236-92-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its anti-inflammatory, neuroprotective, and pharmacokinetic properties, makes it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in the field of drug discovery.